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Compound of Interest

Compound Name:
3',5'-Di-p-toluate Thymidine-

13C,15N2

Cat. No.: B15560316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopically labeled compound 3',5'-
Di-p-toluate Thymidine-13C,15N2, with a focus on its molecular weight determination. This

information is critical for researchers utilizing this compound in metabolic studies,

pharmacokinetic analyses, and as an internal standard in mass spectrometry-based

applications.

Core Data: Molecular Weight Determination
The molecular weight of 3',5'-Di-p-toluate Thymidine-13C,15N2 is derived from the molecular

weights of its constituent components: isotopically labeled thymidine and p-toluic acid. The

labeling of thymidine with one Carbon-13 and two Nitrogen-15 isotopes provides a distinct

mass signature for tracing and quantification.
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Component Chemical Formula
Molecular Weight (
g/mol )

Citation

Thymidine C₁₀H₁₄N₂O₅ 242.23 [1][2][3][4]

p-Toluic Acid C₈H₈O₂ 136.15 [5][6][7][8][9]

Thymidine-¹³C,¹⁵N₂ ¹³CC₉H₁₄¹⁵N₂O₅ 245.21 [10]

3',5'-Di-p-toluate

Thymidine-¹³C,¹⁵N₂
C₂₆H₂₆¹⁵N₂O₇¹³C 481.48

Synthesis and Structure
3',5'-Di-p-toluate Thymidine is synthesized through the esterification of the 3' and 5' hydroxyl

groups of thymidine with two molecules of p-toluic acid. This process involves the formation of

two ester bonds and the elimination of two water molecules. The isotopically labeled version of

this compound, 3',5'-Di-p-toluate Thymidine-13C,15N2, utilizes thymidine that has been

enriched with one Carbon-13 and two Nitrogen-15 atoms in its pyrimidine ring.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3',5'-Di-p-toluate
Thymidine-13C,15N2 is not readily available in public literature, a general approach can be

outlined based on standard organic synthesis methodologies for esterification.

General Synthesis Workflow
A potential synthetic route would involve the reaction of isotopically labeled Thymidine-¹³C,¹⁵N₂

with an activated form of p-toluic acid, such as p-toluoyl chloride, in the presence of a suitable

base and solvent.
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Reactants Reaction Conditions

Process

Products

Thymidine-13C,15N2

Esterification

p-Toluoyl_Chloride Base Solvent

3',5'-Di-p-toluate
Thymidine-13C,15N2 HCl

Input Molecular Weights

Calculation Final Molecular Weight

MW of Thymidine-13C,15N2
(245.21 g/mol)

MW_T + 2 * MW_pTMW of p-Toluic Acid
(136.15 g/mol)

MW of Water
(18.015 g/mol)

- 2 * MW_H2O 481.48 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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